Cas no 936-53-8 (1H-Pyrazole,4,5-dihydro-1-phenyl-)

• Product Name: 1H-Pyrazole,4,5-dihydro-1-phenyl-
• CAS No: 936-53-8
• MF: C₉H₁₀N₂
• MW: 146.189101696014
• CID: 797300
• PubChem ID: 589611
• Update Time: 2025-04-19

1H-Pyrazole,4,5-dihydro-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,4,5-dihydro-1-phenyl-
• 1-PHENYL-4,5-DIHYDRO-1H-PYRAZOLE
• 2-phenyl-3,4-dihydropyrazole
• DTXSID30343412
• 1H-Pyrazole, 4,5-dihydro-1-phenyl-
• N-phenylpyrazoline
• n-phenyl pyrazoline
• 936-53-8
• 1-Phenyl-2-pyrazoline
• SCHEMBL44773
• 1-phenyl-4,5-dihydropyrazole
• IUHNMXNPPUIQHZ-UHFFFAOYSA-N
• 2-Pyrazoline, 1-phenyl-
• AKOS006289118
• 1-Phenyl-4,5-dihydro-1H-pyrazole #

• Inchi： 1S/C9H10N2/c1-2-5-9(6-3-1)11-8-4-7-10-11/h1-3,5-7H,4,8H2
• InChI Key： IUHNMXNPPUIQHZ-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)CCC=N1

Computed Properties

• Exact Mass: 146.084398327g/mol
• Monoisotopic Mass: 146.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 15.6Ų

Experimental Properties

• Density: 1.0689
• Melting Point: 52°C
• Boiling Point: 255.81°C (rough estimate)
• Refractive Index: 1.6015